Cas no 1142-27-4 (Sulfamic acid,N,N-dimethyl-, 4-nitrophenyl ester)
1142-27-4 structure
Product Name:Sulfamic acid,N,N-dimethyl-, 4-nitrophenyl ester
CAS No:1142-27-4
MF:C8H10N2O5S
MW:246.240400791168
CID:213438
PubChem ID:70833
Update Time:2025-04-19
Sulfamic acid,N,N-dimethyl-, 4-nitrophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Sulfamic acid,N,N-dimethyl-, 4-nitrophenyl ester
- p-nitrophenyl dimethylsulphamate
- 4-nitrophenyl dimethylsulfamate
- (4-Nitrophenyl)n,N-dimethylsulfamate
- EINECS 214-533-3
- 1142-27-4
- DTXSID00921302
- SCHEMBL14596896
- NS00044676
- (4-nitrophenyl) N,N-dimethylsulfamate
- p-nitrophenyl dimethylsulfamate
- AKOS000597690
- CHEBI:51875
- Q27122895
-
- Inchi: 1S/C8H10N2O5S/c1-9(2)16(13,14)15-8-5-3-7(4-6-8)10(11)12/h3-6H,1-2H3
- InChI Key: ABMFUZRWANUQNU-UHFFFAOYSA-N
- SMILES: S(N(C)C)(=O)(=O)OC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 246.0311
- Monoisotopic Mass: 246.031042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 595
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 101
Experimental Properties
- Density: 1.447
- Boiling Point: 377.4°Cat760mmHg
- Flash Point: 182°C
- Refractive Index: 1.578
- PSA: 89.75
Sulfamic acid,N,N-dimethyl-, 4-nitrophenyl ester Related Literature
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William J. Spillane,Sergio Thea,Giorgio Cevasco,Michael J. Hynes,Cheryl J. A. McCaw,Neil P. Maguire Org. Biomol. Chem. 2011 9 523
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2. Aminolysis of sulfamate esters in non-aqueous solvents. Evidence consistent with a concerted E2-type mechanismWilliam J. Spillane,Geraldine Hogan,Paul McGrath,Joseph King,Chris Brack J. Chem. Soc. Perkin Trans. 2 1996 2099
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3. Chapter 3. Reaction mechanisms. Part (ii) Polar reactionsIan W. Ashworth Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1996 93 43
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